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Key Safety Findings
(Nafamostat vs. Alternative)

Key Efficacy Findings
(Nafamostat vs. Alternative)

Key
References

| vs. Regional Citrate Anticoagulation (RCA) | Significantly fewer metabolic complications (e.g., severe

metabolic alkalosis, hypocalcemia) [1] [2]. → Bleeding events: No significant difference [1]. | Shorter filter

lifespan and higher rate of unplanned circuit discontinuation due to clotting [2]. → Filter clotting pressure:

No significant difference in one pediatric study [1]. | [1] [2] | | vs. Heparin (Unfractionated/LMWH) |

Significantly lower risk of bleeding complications [3]. Conflicting Data: One ECMO study found

nafamostat increased bleeding risk [4]. | Shorter filter life compared to unfractionated heparin [5]. | [4] [5]

[3] | | vs. No Anticoagulation (NA) | Favorable safety profile with no significant increase in bleeding.

Associated with smaller drop in hemoglobin and less need for blood transfusions [6]. | Significantly longer

filter lifespan [6] [3]. | [6] [3] | | Common Adverse Events | • Hyperkalemia: A known side effect, requires

monitoring [7] [6]. • Agranulocytosis: A rare but serious complication, necessitates regular blood

monitoring [7] [6]. | - | [7] [6] |
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For a deeper understanding, here is a detailed breakdown of the experimental designs and patient contexts

from the key studies cited.

Plasma Exchange in Children at High Bleeding Risk [1]

Study Design: Retrospective cohort study (June 2018 – January 2023).

Participants: 66 children classified as high bleeding risk.
Protocols:

RCA Group: 4% sodium citrate infused at (1.1-1.3) × blood flow rate. Target: post-filter ionized
calcium 0.2-0.4 mmol/L.

NM Group: NM primed in the circuit and infused at 0.25 mg/kg/h. Target: post-filter ACT 180-
250 s.

Outcomes Measured: Filter performance (transmembrane pressure), bleeding events, metabolic
disorders (alkalosis, hypocalcemia).

Continuous Kidney Replacement Therapy (CKRT) in Critically Ill
Adults [2]

Study Design: Retrospective single-center study (January 2022 – January 2023).

Participants: 81 critically ill patients on CRRT.
Protocols:

NM Group: Initial dose of 2-40 mg/h, titrated to maintain a post-filter ACT of 160-200 s.
RCA Group: Dosed per standard procedures to maintain post-filter ionized calcium at 0.20-0.40

mmol/L.
Outcomes Measured: Filter lifespan, rate of unplanned circuit loss, bleeding events, metabolic

complications.

Meta-Analysis of Blood Purification Therapies [3]

Study Design: Systematic meta-analysis (4 RCTs, 7 observational studies).

Participants: 2,723 critically ill patients undergoing various blood purification therapies.
Comparison: NM vs. "Conventional Therapy" (grouping heparin, citrate, or no anticoagulation).

Outcomes Measured: In-hospital mortality, bleeding complications, filter lifespan.
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Nafamostat's Mechanism of Action

Nafamostat is a broad-spectrum serine protease inhibitor with a very short half-life of approximately 5-8

minutes [1] [7]. Its anticoagulant effect is primarily achieved by inhibiting key enzymes in the coagulation

cascade.

Coagulation Cascade
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This short half-life allows it to act predominantly within the extracorporeal circuit, rapidly inactivating upon

entering the patient's systemic circulation, which contributes to its lower systemic bleeding risk [7] [5].

Key Considerations for Clinical Practice and Research
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Patient Selection is Crucial: The evidence strongly supports using nafamostat for patients with a

high risk of bleeding, where its safety profile is most beneficial [1] [6] [3].
Monitor for Specific Risks: Be vigilant for hyperkalemia and agranulocytosis. Regular monitoring of

serum potassium and complete blood counts is recommended [7] [6].
Efficacy vs. Longevity Trade-off: Acknowledge that while effective, nafamostat may not provide the

same filter longevity as RCA or heparin, potentially requiring more frequent circuit changes [2] [5].
Dosing is Evolving: Dosing can vary (e.g., 0.25 mg/kg/h in pediatrics [1], 20-40 mg/h in adults [2]).

Recent research focuses on developing personalized prediction models based on factors like body
weight, age, and hemoglobin levels to optimize therapy [8].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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